Cas no 1545064-28-5 (N-(4-methylcyclohexyl)methylhydroxylamine)

N-(4-methylcyclohexyl)methylhydroxylamine structure

1545064-28-5 structure

Product Name:N-(4-methylcyclohexyl)methylhydroxylamine

CAS No:1545064-28-5

Molecular Formula:C₈H₁₇NO

Molecular Weight:143.226682424545

CID:6349247

PubChem ID:82685505

N-(4-methylcyclohexyl)methylhydroxylamine Properties

Names and Identifiers

- N-(4-methylcyclohexyl)methylhydroxylamine
- 1545064-28-5
- EN300-1828356
- SCHEMBL14115128
- AKOS021003098
- N-[(4-methylcyclohexyl)methyl]hydroxylamine
- InChIKey： JQXNTCQLJZNXFO-UHFFFAOYSA-N
- Inchi： 1S/C8H17NO/c1-7-2-4-8(5-3-7)6-9-10/h7-10H,2-6H2,1H3
- SMILES： ONCC1CCC(C)CC1

Computed Properties

Exact Mass: 143.131014166g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 143.131014166g/mol
Heavy Atom Count: 10
Complexity: 87.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 32.3Å²

N-(4-methylcyclohexyl)methylhydroxylamine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1828356-0.05g	N-[(4-methylcyclohexyl)methyl]hydroxylamine	1545064-28-5		0.05g	$587.0	2023-09-19

N-(4-methylcyclohexyl)methylhydroxylamine Related Literature

1. Synergetic effect of photocatalysis and peroxymonosulfate activated by MFe2O4 (M = Co, Mn, or Zn) for enhanced photocatalytic activity under visible light irradiation†

Mingyang Long,Di Li,Hongmiao Li,Xinguo Ma,Qianqian Zhao,Qi Wen,Fang Song RSC Adv., 2022,12, 20946-20955
2. Identification of novel urea derivatives as PTP1B inhibitors: synthesis, biological evaluation and structure–activity relationships†

Swati Gupta,Kanika Varshney,Rohit Srivastava,Neha Rahuja,Arun K. Rawat,Arvind K. Srivastava,Anil K. Saxena Med. Chem. Commun., 2013,4, 1382-1387
3. Proposal for halogen atom transfer mechanism for Ullmann O-arylation of phenols with aryl halides†

Songlin Zhang,Zhenzhong Zhu,Yuqiang Ding Dalton Trans., 2012,41, 13832-13840
4. Modern methods for the determination of physicochemical states of microelements in natural waters

Evgenii V. Polyakov,Yurii V. Egorov Russ. Chem. Rev., 2003,72, 985-994
5. Extreme red shifted SERS nanotags†

Matthew A. Bedics,Hayleigh Kearns,Jordan M. Cox,Sam Mabbott,Fatima Ali,Neil C. Shand,Karen Faulds,Jason B. Benedict,Duncan Graham,Michael R. Detty Chem. Sci., 2015,6, 2302-2306
6. Protein measurements in microwells

Lab Chip, 2014,14, 3195-3200
7. Low-temperature conversion of titanate nanotubes into nitrogen-doped TiO2 nanoparticles

B. Buchholcz,H. Haspel CrystEngComm, 2014,16, 7486-7492
8. General discussion

Faraday Discuss. Chem. Soc., 1987,83, 317-329
9. Magnetite–reduced graphene oxide nanocomposite as an efficient heterogeneous Fenton catalyst for the degradation of tetracycline antibiotics†

Environ. Sci.: Water Res. Technol., 2022,8, 1261-1276
10. Contents list

Sustainable Energy Fuels, 2021,5, 1227-1234

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-organohydroxylamines

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